Cas no 2229397-13-9 (2-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine)

• Product Name: 2-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine
• CAS No: 2229397-13-9
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 5978648
• PubChem ID: 165656166
• Update Time: 2025-06-10

2-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine
• 2229397-13-9
• 2-[1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropyl]ethan-1-amine
• EN300-1996495

• Inchi： 1S/C10H16ClN3/c1-2-14-7-13-9(11)8(14)10(3-4-10)5-6-12/h7H,2-6,12H2,1H3
• InChI Key： FXAFIVCJDIHXTJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C2(CCN)CC2)N(C=N1)CC

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(4-chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine

Introduction to Compound CAS No. 2229397-13-9: 2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine

2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine (CAS No. 2229397-13-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of a chloro-substituted imidazole ring and a cyclopropyl group in its structure makes it an intriguing candidate for further investigation.

The chemical structure of 2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine is characterized by a cyclopropyl ring attached to an ethylamine moiety, which is further substituted with a 4-chloroimidazole ring. This combination of functional groups imparts specific physicochemical properties that are crucial for its biological activity. The cyclopropyl ring, being highly strained, can influence the conformational flexibility and binding affinity of the molecule, while the chloro-substituted imidazole ring can enhance its lipophilicity and stability.

Recent studies have explored the potential of 2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and influenza virus. The mechanism of action appears to involve the disruption of viral entry into host cells, making it a promising candidate for further development as an antiviral agent.

The pharmacokinetic properties of 2-1-(4-Chloro-1-ethyl-1H-imidazol-5-yl)cyclopropylethan-1-amine have also been studied to assess its suitability for clinical use. In animal models, it has shown good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a reasonable half-life. These characteristics suggest that it may be suitable for oral administration in humans.

Toxicity studies on 2-1-(4-Chloro-1-Ethyl-imidazolyl)-cyclopropylethanamine have indicated that it is generally well-tolerated at therapeutic doses. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and determine appropriate dosing regimens. These studies will be crucial in advancing the compound from the laboratory to clinical trials.

In conclusion, CAS No. 2229397-13-9, or 2-(4-chloroimidazolyl)-cyclopropylethanamine, represents a promising lead compound with potential applications in multiple therapeutic areas. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing medical treatments for various diseases.